5-Amino-2-methoxypyridine-3-carboxamide

• IUPAC Name: 5-amino-2-methoxypyridine-3-carboxamide
• InChI: InChI=1S/C7H9N3O2/c1-12-7-5(6(9)11)2-4(8)3-10-7/h2-3H,8H2,1H3,(H2,9,11)
• InChI Key: VNNQWNFMHRHJLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)N)C(=O)N
• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol

Description

5-Amino-2-methoxypyridine-3-carboxamide is a chemical compound with the molecular formula C7H9N3O2. It has a molecular weight of 167.17.

Molecular Structure Analysis

The molecular structure of 5-Amino-2-methoxypyridine-3-carboxamide is represented by the InChI code: 1S/C7H9N3O2/c1-12-7-5 (6 (9)11)2-4 (8)3-10-7/h2-3H,8H2,1H3, (H2,9,11).

Physical And Chemical Properties Analysis

5-Amino-2-methoxypyridine-3-carboxamide is a solid at room temperature. Its boiling point is between 85-90 °C at 1 mmHg.

Scientific Research Applications

Dual Src/Abl Kinase Inhibitor Development

One significant application involves the design and synthesis of potent kinase inhibitors targeting the Src and Abl kinases. These enzymes play crucial roles in cancer cell proliferation and survival. Research has identified a series of substituted 2-(aminopyridyl)- and 2-(aminopyrimidinyl)thiazole-5-carboxamides as potent Src/Abl kinase inhibitors. These compounds exhibit excellent antiproliferative activity against both hematological and solid tumor cell lines, with one compound showing complete tumor regressions in a chronic myelogenous leukemia (CML) xenograft model with low toxicity at multiple dose levels (Lombardo et al., 2004).

Cytotoxicity Studies

Another application is in the synthesis and cytotoxicity evaluation of new derivatives for potential anticancer activity. For instance, derivatives of 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides have been synthesized and assessed for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. These studies are crucial for discovering new therapeutic agents with potential application in cancer treatment (Hassan et al., 2014).

Synthesis of Novel Compounds

The versatility of 5-Amino-2-methoxypyridine-3-carboxamide is also evident in its use as a precursor or intermediate in the synthesis of various novel compounds. For example, an efficient synthesis method has been described for 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, highlighting the role of such intermediates in developing potent receptor antagonists with potential applications in neuroscience and pharmacology (Hirokawa et al., 2000).

Antidepressant Discovery

In the search for new antidepressants, structurally novel 5-HT3 receptor antagonists based on 3-ethoxyquinoxalin-2-carboxamides have been designed, synthesized, and pharmacologically evaluated. These compounds offer insights into the design of new therapeutic agents for treating depression, showcasing the importance of chemical diversity in drug development (Mahesh et al., 2011).

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.